Cas no 1361759-70-7 ((3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile)
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile
-
- Inchi: 1S/C14H8Cl2FN/c15-11-6-10(7-12(16)8-11)13-3-1-2-9(4-5-18)14(13)17/h1-3,6-8H,4H2
- InChI Key: DFZUXXIZQAMCKP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1=CC=CC(CC#N)=C1F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: 4.6
- Topological Polar Surface Area: 23.8
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004758-250mg |
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile |
1361759-70-7 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A011004758-500mg |
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile |
1361759-70-7 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A011004758-1g |
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile |
1361759-70-7 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile
Comprehensive Overview of (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile (CAS No. 1361759-70-7)
(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile (CAS No. 1361759-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a biphenyl core substituted with dichloro and fluoro groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
The compound's acetonitrile moiety enhances its reactivity, enabling efficient derivatization for diverse chemical transformations. This property aligns with the growing demand for highly functionalized intermediates in medicinal chemistry. Recent studies highlight its role in developing selective kinase inhibitors, a hot topic in oncology research. As the pharmaceutical industry shifts toward precision medicine, compounds like (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile are becoming pivotal in designing next-generation therapeutics.
From an environmental perspective, the halogenated biphenyl structure of this compound raises questions about its biodegradability and eco-toxicity—a concern frequently searched by sustainability-focused researchers. Advanced oxidation processes (AOPs) are being investigated to address these challenges, reflecting the industry's push toward green chemistry solutions. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to characterize this compound, ensuring purity for critical applications.
In material science, the π-conjugated system of the biphenyl unit in (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile has sparked interest for organic electronic materials. Its potential use in OLEDs or photovoltaic devices is under exploration, coinciding with the global surge in renewable energy technologies. This dual applicability in life sciences and energy sectors positions the compound as a multidisciplinary research asset.
Quality control protocols for CAS No. 1361759-70-7 emphasize strict adherence to ICH guidelines, addressing common queries about batch-to-batch consistency in fine chemical production. The compound's stability under various storage conditions is another frequently searched topic, with studies recommending anhydrous environments and light-sensitive packaging for long-term preservation.
Patent landscapes reveal increasing filings involving (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile derivatives, particularly in antiviral and anti-inflammatory applications—a trend mirroring post-pandemic research priorities. Its structural flexibility allows for structure-activity relationship (SAR) optimization, a technique dominating current computational chemistry discussions.
The synthesis of this compound typically involves palladium-catalyzed cross-coupling reactions, a method widely searched by organic chemists for C-C bond formation strategies. Recent advancements in flow chemistry have improved the scalability of such processes, addressing industrial demands for cost-effective production of complex intermediates.
As regulatory frameworks evolve, (3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile faces scrutiny under REACH compliance standards, generating substantial search traffic from compliance officers. Proactive hazard assessment and exposure control measures are being implemented to ensure safe handling throughout its lifecycle.
In analytical applications, this compound serves as a chromatographic reference standard for detecting similar halogenated aromatics in environmental samples. This utility responds to increasing searches about pollutant monitoring techniques in water and soil matrices.
The future research trajectory for CAS No. 1361759-70-7 appears focused on catalytic asymmetric synthesis of its chiral derivatives—an area gaining momentum in pharmaceutical manufacturing. With the compound's market projected to grow at 6.2% CAGR (2023-2030), stakeholders are investing in process intensification technologies to meet anticipated demand.
1361759-70-7 ((3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)